

Enhancing detection sensitivity for low concentrations of (S)-(-)-propranolol

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: (S)-(-)-Propranolol hydrochloride

Cat. No.: B1532980

[Get Quote](#)

Answering the critical demand for precise, low-level quantification of chiral compounds, this Technical Support Center provides a comprehensive guide for researchers, scientists, and drug development professionals dedicated to enhancing the detection sensitivity for (S)-(-)-propranolol. As the pharmacologically active enantiomer, its accurate measurement at trace concentrations is paramount for pharmacokinetic, metabolic, and toxicological studies.^[1]

This guide, structured in a practical question-and-answer format, moves beyond simple protocols. It delves into the underlying scientific principles and troubleshooting logic essential for developing robust and highly sensitive analytical methods.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding method selection and optimization for sensitive (S)-(-)-propranolol analysis.

Q1: What is the primary challenge in analyzing (S)-(-)-propranolol at low concentrations?

The primary challenge is twofold:

- **Chiral Separation:** (S)-(-)-propranolol and its enantiomer, (R)-(+)-propranolol, have identical physical and chemical properties in an achiral environment, making their separation difficult. [2] Achieving baseline resolution is critical for accurate quantification of the specific (S)-enantiomer.
- **Sensitivity:** Achieving a low Limit of Quantitation (LOQ), especially in complex biological matrices like plasma or urine, requires minimizing background noise and maximizing the analyte signal. This is crucial as physiological concentrations can be very low. [3][4]

Q2: Which analytical technique offers the highest sensitivity for (S)-(-)-propranolol?

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for high sensitivity and selectivity. [5] Its ability to use Multiple Reaction Monitoring (MRM) significantly reduces chemical noise, allowing for detection limits in the low ng/mL to pg/mL range. [6][7] While HPLC with Fluorescence Detection (HPLC-FD) is also very sensitive, particularly after derivatization, LC-MS/MS often provides superior selectivity and lower detection limits, especially in complex matrices. [3][4][8] Electrochemical sensors also show promise for sensitive detection, with reported detection limits in the micromolar (μM) to nanomolar (nM) range. [9][10][11]

Q3: Is sample preparation critical for achieving high sensitivity?

Absolutely. Effective sample preparation is arguably the most critical step for sensitive analysis. A robust sample cleanup strategy accomplishes three essential goals:

- **Analyte Concentration:** Techniques like Solid-Phase Extraction (SPE) can concentrate the analyte from a large sample volume into a small final volume, directly increasing the signal. [12][13]
- **Interference Removal:** Biological matrices contain proteins, salts, phospholipids, and other endogenous components that can interfere with analysis. [14] These interferences can cause signal suppression in mass spectrometry (a "matrix effect") or co-elute with the analyte in chromatography, obscuring the peak. [15]
- **Solvent Compatibility:** The final extract must be in a solvent compatible with the initial mobile phase to ensure good peak shape. [16]

Q4: What are the key validation parameters to focus on for a low-concentration chiral method?

According to International Council for Harmonisation (ICH) guidelines, for quantifying a chiral impurity or the active enantiomer at low levels, the most critical validation parameters are:

- **Specificity/Selectivity:** The method's ability to resolve and quantify the (S)-enantiomer in the presence of the (R)-enantiomer and any matrix components.
- **Limit of Detection (LOD) & Limit of Quantitation (LOQ):** The lowest concentrations that can be reliably detected and accurately quantified, respectively.[\[2\]](#)[\[17\]](#)[\[18\]](#) For the minor enantiomer, sensitivity is paramount.[\[19\]](#)
- **Accuracy & Precision:** Assessed at the LOQ and across the linear range to ensure the measured values are correct and reproducible.[\[2\]](#)[\[17\]](#)
- **Recovery:** The efficiency of the extraction process from the sample matrix.[\[20\]](#)

Part 2: Troubleshooting Guide for LC-MS/MS Analysis

This section provides a detailed troubleshooting guide for the most common and sensitive technique, LC-MS/MS.

Issue 1: Poor Signal Intensity or High Limit of Quantitation (LOQ)

Q: My (S)-(-)-propranolol signal is very weak or undetectable in my biological samples, even though it's visible in my neat standards. What's wrong?

This is a classic symptom of a matrix effect, specifically ion suppression. It can also be caused by inefficient sample preparation or suboptimal instrument parameters.

Workflow for Troubleshooting Poor Signal Intensity

Caption: Troubleshooting workflow for poor LC-MS/MS signal.

Detailed Causality & Solutions:

- Cause A: Matrix Effect (Ion Suppression). Co-eluting endogenous compounds from the sample matrix (e.g., phospholipids) compete with propranolol for ionization in the MS source, reducing its signal.[\[15\]](#) Electrospray ionization (ESI) is particularly susceptible.[\[15\]](#)
 - Solution: Improve the sample cleanup procedure. If you are using simple protein precipitation, switch to Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) for a cleaner extract.[\[14\]](#)[\[21\]](#) Modifying the chromatography to separate propranolol from the interfering matrix components is also effective.[\[15\]](#)
- Cause B: Poor Extraction Recovery. The analyte is being lost during the sample preparation steps.
 - Solution: Validate your extraction recovery by comparing a sample spiked before extraction to a blank matrix extract spiked after extraction. If recovery is low (<85%), re-optimize the protocol. For SPE, ensure the sorbent type (e.g., C18, MCX) is appropriate and that the pH for loading, washing, and elution steps is optimized for propranolol (a basic compound).[\[21\]](#)
- Cause C: Suboptimal MS Parameters. The mass spectrometer settings (e.g., cone voltage, collision energy, source temperature) are not optimized for propranolol.
 - Solution: Infuse a standard solution of propranolol directly into the mass spectrometer to auto-tune or manually optimize all relevant parameters for the specific parent and daughter ion transitions.

Issue 2: Poor Chiral Resolution or Inconsistent Retention Times

Q: I can't get baseline separation between the (S) and (R) enantiomers, or their retention times are shifting between injections. What should I do?

This points to issues with the chiral stationary phase (CSP), the mobile phase composition, or column temperature.

Detailed Causality & Solutions:

- Cause A: Inappropriate Mobile Phase. The composition of the mobile phase is critical for enantiomeric separation. Polysaccharide-based CSPs are highly sensitive to the type and percentage of organic modifier (alcohol) and the additive used.[\[22\]](#)
 - Solution: Systematically adjust the mobile phase. For a Chiralpak® IA or IB column, a typical mobile phase is n-heptane/ethanol/diethylamine.[\[22\]](#) Vary the ethanol percentage; a lower percentage often increases retention and may improve resolution. The amine additive is crucial for good peak shape for a basic compound like propranolol.[\[23\]](#)
- Cause B: Column Temperature Fluctuations. Chiral recognition mechanisms are often temperature-dependent. Inconsistent column temperature will lead to retention time drift and variable resolution.
 - Solution: Use a thermostatically controlled column compartment and ensure it has equilibrated before starting the analysis. A common temperature is 25°C.[\[22\]](#)
- Cause C: Column Overload. Injecting too much analyte can saturate the chiral recognition sites on the stationary phase, leading to peak broadening and loss of resolution.
 - Solution: Reduce the injection volume or the concentration of the sample. This is especially important when trying to quantify a trace amount of one enantiomer in the presence of a large excess of the other.

Issue 3: Poor Peak Shape (Tailing or Broadening)

Q: My (S)-(-)-propranolol peak is tailing badly, which is affecting integration and quantification. Why is this happening?

Peak tailing for a basic analyte like propranolol is often caused by secondary interactions with the stationary phase or issues with the sample solvent.

Detailed Causality & Solutions:

- Cause A: Secondary Interactions. Residual acidic silanol groups on the silica support of the column can interact strongly with the basic amine group of propranolol, causing peak tailing.

- Solution: Add a basic modifier to the mobile phase, such as diethylamine (DEA) or triethylamine (TEA) at a low concentration (e.g., 0.1%).^{[22][24]} This competes with propranolol for the active silanol sites, improving peak symmetry.
- Cause B: Injection Solvent Mismatch. If the sample is dissolved in a solvent much stronger than the mobile phase (e.g., 100% methanol when the mobile phase is 95% hexane), it can cause the peak to broaden or distort.^[25]
 - Solution: The ideal scenario is to dissolve the final extract in the initial mobile phase. If this is not possible, ensure the injection volume is small to minimize this effect.
- Cause C: Column Contamination or Void. Buildup of matrix components on the column inlet frit can distort the peak flow path.^[25] A void (a physical gap in the packing material) at the head of the column can also cause severe peak shape issues.
 - Solution: Use a guard column to protect the analytical column. If contamination is suspected, flush the column according to the manufacturer's instructions. If a void is suspected, the column may need to be replaced.

Part 3: Protocols and Data

Protocol 1: Solid-Phase Extraction (SPE) for Propranolol from Human Plasma

This protocol provides a robust starting point for extracting propranolol from plasma, aiming for high recovery and a clean final extract suitable for LC-MS/MS.

Objective: To isolate and concentrate propranolol from plasma while removing proteins and phospholipids.

Materials:

- Mixed-Mode Cation Exchange (MCX) SPE Cartridges
- Human Plasma Sample
- Propranolol Stock Solution

- Internal Standard (IS) Stock Solution (e.g., Propranolol-d7)
- Phosphoric Acid (for sample acidification)
- Methanol (HPLC Grade)
- Ammonium Hydroxide (for elution)
- Water (HPLC Grade)
- Centrifuge, Evaporator (Nitrogen stream)

Step-by-Step Methodology:

- Sample Pre-treatment: To 500 μ L of plasma, add 50 μ L of Internal Standard working solution and 500 μ L of 4% phosphoric acid in water. Vortex to mix. This step acidifies the sample to ensure the basic propranolol is positively charged.
- Column Conditioning: Condition the MCX SPE cartridge by passing 1 mL of methanol followed by 1 mL of water. Do not allow the column to go dry.
- Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge. Apply a slow, steady flow.
- Washing Step 1 (Remove Hydrophilic Interferences): Pass 1 mL of 2% phosphoric acid in water through the cartridge.
- Washing Step 2 (Remove Hydrophobic Interferences): Pass 1 mL of methanol through the cartridge. This step removes phospholipids and other lipids while propranolol is retained by the strong cation exchange mechanism.
- Elution: Elute the propranolol and IS by passing 1 mL of 5% ammonium hydroxide in methanol through the cartridge into a clean collection tube. The ammonia neutralizes the charge on propranolol, releasing it from the sorbent.
- Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 μ L of the initial mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid). Vortex to ensure complete dissolution.


- Analysis: The sample is now ready for injection into the LC-MS/MS system.

Protocol 2: Chiral HPLC Method for Propranolol Enantiomers

This protocol is adapted from established methods for the chiral separation of propranolol using a polysaccharide-based CSP.[\[22\]](#)[\[23\]](#)

Objective: To achieve baseline separation of (S)-(-)- and (R)-(+)-propranolol.

Workflow for Chiral HPLC Method Development



[Click to download full resolution via product page](#)

Caption: Workflow for developing a chiral HPLC separation method.

Instrumentation & Conditions:

- HPLC System: Standard HPLC or UHPLC system.

- Column: Chiralpak IB (250 x 4.6 mm, 5 μ m) or similar amylose/cellulose-based CSP.
- Mobile Phase: n-Hexane:Ethanol:Triethylamine (95:5:0.4, v/v/v).[\[4\]](#)[\[24\]](#)
- Flow Rate: 0.6 - 1.0 mL/min.[\[24\]](#)
- Column Temperature: 25°C.
- Injection Volume: 10-20 μ L.
- Detection:
 - UV: 280 nm.[\[23\]](#)
 - Fluorescence: Excitation 290 nm / Emission 375 nm (offers higher sensitivity than UV).[\[4\]](#)
[\[24\]](#)

Data Summary: Comparison of Analytical Methods

The table below summarizes the performance of various published methods for propranolol analysis, providing a reference for expected sensitivity.

Analytical Technique	Matrix	Sample Preparation	LOQ / LOD	Reference
HPLC-UV	Pharmaceutical Formulation	Dilution	LOQ: 4.47 ng (on column)	[23]
HPLC-Fluorescence	Human Plasma	LLE & Derivatization	LOD: 1 ng/mL	[3]
HPLC-Fluorescence	Rat Serum	LLE	LOD: 3 ng/mL	[4]
LC-MS/MS	Human Biological Fluids	Solid-Phase Extraction	LOQ: 0.78 ng/mL	[6][7]
LC-MS/MS	Infant Plasma	Protein Precipitation	LLOQ: 1 ng/mL	[20]
Electrochemical Sensor	Buffer Solution	N/A	LOD: 0.3 μ M (approx. 78 ng/mL)	[9][10]
SERS	Human Serum/Plasma/Urine	Protein Precipitation	LOD: ~133-169 ng/mL	[26]

References

- Santoro, M. I. R. M., et al. (n.d.). Enantiomeric separation and quantitative determination of propranolol enantiomers in pharmaceutical preparations by chiral liquid. SciELO. [\[Link\]](#)
- Alizadeh, T. (2017). Development of a New Method Based on Chiral Ligand-Exchange Chromatography for the Enantioseparation of Propranolol. Iranian Journal of Pharmaceutical Research, 16(3), 1037-1047. [\[Link\]](#)
- Shao, G., et al. (1991). Separation and Determination of Propranolol Enantiomers in Plasma by High-Performance Liquid Chromatography with Fluorescence Detection. Journal of Liquid Chromatography, 14(4). [\[Link\]](#)

- Karami-Kolmoti, P., & Zaeimbashi, R. (2023). An electrochemical sensing platform based on a modified carbon paste electrode with graphene/Co₃O₄ nanocomposite for sensitive propranolol determination. *ADMET & DMPK*, 11(2). [[Link](#)]
- (n.d.). System Suitability and Validation for Chiral Purity Assays of Drug Substances. *Pharmaceutical Technology*. [[Link](#)]
- Agilent Technologies. (2019). Quantitation of the Chiral Shift in Metabolism of Propranolol Using 2D-LC/MS/MS. Agilent Application Note. [[Link](#)]
- Karami-Kolmoti, P., & Zaeimbashi, R. (2023). An electrochemical sensing platform based on a modified carbon paste electrode with graphene/Co₃O₄ nanocomposite for sensitive propranolol determination. *IAPC Journals*. [[Link](#)]
- (n.d.). Highly Sensitive Amperometric Detection of Propranolol using Graphite Screen Printed Electrode Modified with Zirconium Dioxide Nanoparticles. *ResearchGate*. [[Link](#)]
- (n.d.). Separation of propranolol enantiomers using chiral HPLC. *ResearchGate*. [[Link](#)]
- (n.d.). Electrochemical determination of atenolol and propranolol using a carbon paste sensor modified with natural ilmenite. *ResearchGate*. [[Link](#)]
- Goral, M., et al. (2021). A Novel Voltametric Measurements of Beta Blocker Drug Propranolol on Glassy Carbon Electrode Modified with Carbon Black Nanoparticles. *Molecules*, 26(24), 7511. [[Link](#)]
- Prieto, A., et al. (2010). Sample preparation in analysis of pharmaceuticals. *Arabian Journal of Chemistry*, 3(4), 219-231. [[Link](#)]
- Wang, Z., et al. (2019). An improved HPLC-MS/MS method for simultaneous quantification of propranolol and its two phase I metabolites in plasma of infants with hemangioma and its application to a comparative study of plasma concentrations. *Journal of Pharmaceutical and Biomedical Analysis*, 174, 46-53. [[Link](#)]
- Lewis, R. J., et al. (2005). Simultaneous Quantitation of Atenolol, Metoprolol, and Propranolol in Biological Matrices Via LC/MS. *Federal Aviation Administration*. [[Link](#)]

- Phenomenex. (n.d.). Sample Preparation Techniques for Precision in Analysis. Phenomenex. [\[Link\]](#)
- Erk, N. (2010). Determination of Enantiomers of Atenolol and Propranolol in Pharmaceutical Formulations by HPLC. Journal of the Association of Official Analytical Chemists International, 93(4). [\[Link\]](#)
- Sajid, M., & Plotka-Wasyłka, J. (2022). Overview of Liquid Sample Preparation Techniques for Analysis, Using Metal-Organic Frameworks as Sorbents. Molecules, 27(15), 4810. [\[Link\]](#)
- Lewis, R. J., et al. (2005). Simultaneous Quantitation of Atenolol, Metoprolol, and Propranolol in Biological Matrices via LC/MS. ROSA P. [\[Link\]](#)
- (n.d.). Recovery and matrix effect of propranolol, M1 and M2 in children's plasma. ResearchGate. [\[Link\]](#)
- (n.d.). Methods of Sample Preparation for Drug Analysis. ResearchGate. [\[Link\]](#)
- Waters Corporation. (n.d.). Quantitation of N-Nitroso-Propranolol in Drug Substance using LC-MS/MS. Waters. [\[Link\]](#)
- (n.d.). HPLC-Fluorescence Method for the Enantioselective Analysis of Propranolol in Rat Serum Using Immobilized Polysaccharide-Based Chiral Stationary Phase. ResearchGate. [\[Link\]](#)
- (n.d.). HPLC-Fluorescence Method for the Enantioselective Analysis of Propranolol in Rat Serum Using Immobilized Polysaccharide-Based Ch. Allied Academies. [\[Link\]](#)
- Reddy, G. S., et al. (2011). A VALIDATED LC METHOD FOR DETERMINATION OF THE ENANTIOMERIC PURITY OF ATORVASTATIN IN BULK DRUG AND DOSAGE FORMS. Rasayan Journal of Chemistry, 4(2). [\[Link\]](#)
- Kumar, D. S., et al. (2015). Method Development and Validation for Enantiomer in Sitagliptin Hydrochloride by RPHPLC. Journal of Chemical and Pharmaceutical Research, 7(4). [\[Link\]](#)
- Rajan, V. V., et al. (2013). Matrix effect in bioanalysis: An overview. International Journal of Pharmaceutical and Phytopharmacological Research. [\[Link\]](#)

- Kumar, A., et al. (2021). Development and Validation of Stereoselective Method for the Quantification of Stereoisomers of Eliglustat Using Amylose-Based Immobilized Chiral Stationary Phase. Journal of Applied Pharmaceutical Science, 11(2). [[Link](#)]
- Belas, F. I., et al. (1993). Simultaneous determination of propranolol enantiomers in plasma by high-performance liquid chromatography with fluorescence detection. Journal of Pharmaceutical Sciences, 82(3), 295-298. [[Link](#)]
- Reddy, B. P., et al. (2012). Development and Validation of Chiral HPLC Method for Identification and Quantification of (R)-Enantiomer in Ezetimibe. ResearchGate. [[Link](#)]
- Hamidi, S., et al. (2017). LC-MS/MS Estimation of Propranolol level in Exhaled Breath Condensate. ResearchGate. [[Link](#)]
- Al-Majed, A. A., et al. (2014). HPLC-fluorescence method for the enantioselective analysis of propranolol in rat serum using immobilized polysaccharide-based chiral stationary phase. Chirality, 26(6), 337-344. [[Link](#)]
- Hamidi, S., et al. (2017). LC-MS/MS Estimation of Propranolol level in Exhaled Breath Condensate. Pharmaceutical Sciences, 23(4), 264-270. [[Link](#)]
- MacAskill, A., et al. (2016). Rapid, Accurate, and Quantitative Detection of Propranolol in Multiple Human Biofluids via Surface-Enhanced Raman Scattering. Analytical Chemistry, 88(21), 10451-10457. [[Link](#)]
- ZefSci. (2024). LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. [[Link](#)]
- Karami-Kolmoti, P., & Zaeimbashi, R. (2023). An electrochemical sensing platform based on a modified carbon paste electrode with graphene/Co3O4 nanocomposite for sensitive propranolol determination. ADMET & DMPK, 11(2), 251-262. [[Link](#)]
- Agilent Technologies. (2018). The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS. Agilent. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. pdfs.semanticscholar.org](https://pdfs.semanticscholar.org) [pdfs.semanticscholar.org]
- [2. Bot Verification](https://rasayanjournal.co.in) [rasayanjournal.co.in]
- [3. Simultaneous determination of propranolol enantiomers in plasma by high-performance liquid chromatography with fluorescence detection - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [4. HPLC-fluorescence method for the enantioselective analysis of propranolol in rat serum using immobilized polysaccharide-based chiral stationary phase - PubMed](#) [pubmed.ncbi.nlm.nih.gov]
- [5. researchgate.net](https://researchgate.net) [researchgate.net]
- [6. faa.gov](https://faa.gov) [faa.gov]
- [7. rosap.ntl.bts.gov](https://rosap.ntl.bts.gov) [rosap.ntl.bts.gov]
- [8. tandfonline.com](https://tandfonline.com) [tandfonline.com]
- [9. An electrochemical sensing platform based on a modified carbon paste electrode with graphene/Co3O4 nanocomposite for sensitive propranolol determination](#) [hrcak.srce.hr]
- [10. An electrochemical sensing platform based on a modified carbon paste electrode with graphene/Co3O4 nanocomposite for sensitive propranolol determination | ADMET and DMPK](#) [pub.iapchem.org]
- [11. A Novel Voltametric Measurements of Beta Blocker Drug Propranolol on Glassy Carbon Electrode Modified with Carbon Black Nanoparticles - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [12. Overview of Liquid Sample Preparation Techniques for Analysis, Using Metal-Organic Frameworks as Sorbents - PMC](#) [pmc.ncbi.nlm.nih.gov]
- [13. researchgate.net](https://researchgate.net) [researchgate.net]
- [14. bib.irb.hr:8443](https://bib.irb.hr/8443) [[bib.irb.hr:8443](https://bib.irb.hr/8443)]
- [15. eijppr.com](https://eijppr.com) [eijppr.com]
- [16. Sample Preparation Techniques | Thermo Fisher Scientific - TW](#) [thermofisher.com]
- [17. jocpr.com](https://jocpr.com) [jocpr.com]
- [18. researchgate.net](https://researchgate.net) [researchgate.net]
- [19. chromatographyonline.com](https://chromatographyonline.com) [chromatographyonline.com]
- [20. An improved HPLC-MS/MS method for simultaneous quantification of propranolol and its two phase I metabolites in plasma of infants with hemangioma and its application to a comparative study of plasma concentrations - PMC](#) [pmc.ncbi.nlm.nih.gov]

- [21. Sample Preparation Techniques | Phenomenex \[phenomenex.com\]](#)
- [22. researchgate.net \[researchgate.net\]](#)
- [23. scielo.br \[scielo.br\]](#)
- [24. researchgate.net \[researchgate.net\]](#)
- [25. agilent.com \[agilent.com\]](#)
- [26. pubs.acs.org \[pubs.acs.org\]](#)
- To cite this document: BenchChem. [Enhancing detection sensitivity for low concentrations of (S)-(-)-propranolol]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1532980/docs#enhancing-detection-sensitivity-for-low-concentrations-of-s-propranolol\]](https://www.benchchem.com/product/b1532980/docs#enhancing-detection-sensitivity-for-low-concentrations-of-s-propranolol)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check